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Compound of Interest

Compound Name: GW0742

Cat. No.: B1672448 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: GW0742 is a potent and highly selective agonist for the Peroxisome Proliferator-

Activated Receptor delta (PPARδ), a nuclear receptor that plays a crucial role in regulating lipid

metabolism, inflammation, and cellular proliferation.[1][2] Accurate and consistent preparation

of GW0742 stock solutions is fundamental for obtaining reproducible results in cell-based

assays. This document provides a detailed protocol for the preparation, storage, and use of

GW0742 stock solutions in a cell culture setting, along with an overview of its signaling

pathway.

Compound Information and Properties
GW0742 is a synthetic thiazole derivative. Its key properties are summarized below.
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Property Value Source

Molecular Formula C₂₁H₁₇F₄NO₃S₂ [1]

Molecular Weight 471.49 g/mol [1]

CAS Number 317318-84-6 [1]

Purity ≥98% (HPLC) [1]

Appearance White to beige solid powder [3]

Mechanism of Action
Potent and selective PPARδ

agonist
[1][4]

Solubility Data
GW0742 is insoluble in water but soluble in organic solvents such as Dimethyl Sulfoxide

(DMSO) and ethanol. For cell culture applications, sterile, cell culture-grade DMSO is the

recommended solvent.

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Source

DMSO 48.5 - 94 mg/mL ~100 - 200 mM [1][5]

Ethanol 24.23 - 40 mg/mL ~50 - 85 mM [1]

Note: Solubility can vary slightly between batches. It is recommended to start with a lower

concentration or perform a small-scale solubility test. Sonication may be required to fully

dissolve the compound.[4]

Experimental Protocol: Stock Solution Preparation
This protocol describes the preparation of a 10 mM GW0742 stock solution in DMSO.

3.1. Materials and Equipment

GW0742 powder
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Anhydrous, sterile Dimethyl Sulfoxide (DMSO), cell culture grade

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials

Pipettors and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

3.2. Step-by-Step Procedure

Safety First: Perform all steps in a chemical fume hood or a designated workspace. Wear

appropriate PPE.

Equilibrate Compound: Allow the vial of GW0742 powder to equilibrate to room temperature

before opening to prevent condensation.

Weigh GW0742: Tare a sterile microcentrifuge tube on the analytical balance. Carefully

weigh the desired amount of GW0742 powder.

Calculation Example: To prepare 1 mL of a 10 mM stock solution:

Mass (mg) = Concentration (mM) × Volume (mL) × Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L × 0.001 L × 471.49 g/mol

Mass (mg) = 4.715 mg

Dissolve in Solvent: Using a calibrated pipette, add the calculated volume of sterile DMSO to

the tube containing the GW0742 powder.

For the example above, add 1.0 mL of DMSO to 4.715 mg of GW0742.

Ensure Complete Dissolution: Close the tube tightly and vortex thoroughly until the powder is

completely dissolved. The solution should be clear. If necessary, brief sonication can aid
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dissolution.[4]

Aliquot for Storage: To avoid repeated freeze-thaw cycles which can degrade the compound,

aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile cryovials

or microcentrifuge tubes.[6]

3.3. Storage and Stability

Powder (Lyophilized): Store desiccated at -20°C for up to 36 months.[6]

Stock Solution (in DMSO): Store aliquots at -20°C for short-term use (1-3 months) or at

-80°C for long-term storage (up to 1 year).[4][6] Protect from light.

Experimental Protocol: Preparing Working Solutions
for Cell Culture
4.1. Procedure

Thaw Stock Solution: Thaw a single aliquot of the GW0742 stock solution at room

temperature.

Calculate Dilution: Use the C₁V₁ = C₂V₂ formula to determine the volume of stock solution

needed.

C₁: Concentration of the stock solution (e.g., 10 mM)

V₁: Volume of the stock solution to be determined

C₂: Desired final concentration in cell culture medium (e.g., 1 µM)

V₂: Final volume of the cell culture medium

Example: To prepare 10 mL of medium with a final GW0742 concentration of 1 µM:

V₁ = (C₂ × V₂) / C₁

V₁ = (1 µM × 10 mL) / 10,000 µM
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V₁ = 0.001 mL or 1 µL

Prepare Working Solution: Add the calculated volume (1 µL in the example) of the stock

solution to your pre-warmed cell culture medium (10 mL). Mix immediately by gentle swirling

or pipetting to ensure homogeneity.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without

GW0742) to an equal volume of cell culture medium. This is crucial to distinguish the effects

of the compound from the effects of the solvent.

Important Consideration: The final concentration of DMSO in the cell culture medium should be

kept as low as possible, typically below 0.1% (v/v), as higher concentrations can be cytotoxic.

[7] In the example above, the final DMSO concentration is 0.01% (1 µL in 10 mL), which is well

within the safe limit.

Visualization of Workflow and Signaling Pathway
The following diagrams illustrate the experimental workflow and the primary signaling

mechanism of GW0742.
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Caption: Experimental workflow for preparing GW0742 stock and working solutions.
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Caption: Simplified signaling pathway of the PPARδ agonist GW0742.
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Overview of GW0742 Signaling
GW0742 functions as a selective agonist for PPARδ, a ligand-activated transcription factor.[8]

[9] The canonical signaling pathway involves:

Ligand Binding: GW0742 enters the cell and binds to PPARδ in the cytoplasm or nucleus.

Heterodimerization: Upon activation, PPARδ forms a heterodimer with the Retinoid X

Receptor (RXR).[10]

DNA Binding: This heterodimeric complex translocates to the nucleus and binds to specific

DNA sequences known as Peroxisome Proliferator Response Elements (PPREs) in the

promoter region of target genes.[11]

Gene Transcription: The complex recruits co-activator proteins to initiate the transcription of

target genes involved in fatty acid oxidation, glucose homeostasis, and anti-inflammatory

processes.[2][10]

Additionally, some studies suggest that GW0742 can exert non-genomic effects by modulating

signaling cascades such as the ERK1/2 and PI3K/Akt pathways, which can influence cell

growth and survival.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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